N-(4-bromo-2-fluorophenyl)-2-[(2-chloro-6-fluorobenzyl)thio]acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H11BrClF2NOS/c16-9-4-5-14(13(19)6-9)20-15(21)8-22-7-10-11(17)2-1-3-12(10)18/h1-6H,7-8H2,(H,20,21)
• InChI Key: MQCAMVIEEMSGCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCC(=O)NC2=C(C=C(C=C2)Br)F)F
• Molecular Formula: C15H11BrClF2NOS
• Molecular Weight: 406.7 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-[(2-chloro-6-fluorobenzyl)thio]acetamide, commonly known as BFA, is a small molecule organic compound used in scientific research. It is a potent and selective inhibitor of the Golgi complex, a cellular organelle responsible for the modification, sorting, and transport of proteins and lipids. BFA has been shown to have significant effects on various cellular processes, making it a valuable tool for studying fundamental biological mechanisms.

Mechanism of Action

BFA exerts its effects on the Golgi complex by binding to a specific protein called ADP-ribosylation factor 1 (ARF1), which is involved in the regulation of membrane trafficking and vesicle formation. By binding to ARF1, BFA prevents the recruitment of coat proteins to the Golgi membrane, leading to the disassembly of the Golgi complex and the redistribution of Golgi-resident proteins to other cellular compartments.
Biochemical and Physiological Effects:
The disruption of the Golgi complex by BFA has a wide range of biochemical and physiological effects on the cell. It has been shown to inhibit protein glycosylation and processing, leading to the accumulation of misfolded and unfolded proteins in the endoplasmic reticulum. BFA also affects the regulation of intracellular calcium signaling, leading to the activation of stress response pathways and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BFA in lab experiments is its specificity and potency as a Golgi inhibitor. It allows researchers to selectively target the Golgi complex and study its effects on various cellular processes. However, the use of BFA also has some limitations, including its potential toxicity and off-target effects. Careful dose optimization and control measures are required to ensure the safety and accuracy of experimental results.

Future Directions

There are many potential future directions for research involving BFA. Some of these include the development of new BFA analogs with improved potency and specificity, the investigation of BFA's effects on different cell types and tissues, and the exploration of BFA's potential therapeutic applications in the treatment of diseases such as cancer and neurodegenerative disorders. Further research is needed to fully understand the mechanisms of action and potential applications of this valuable tool in scientific research.

Synthesis Methods

The synthesis of BFA involves several steps, including the reaction of 4-bromo-2-fluoroaniline with 2-chloro-6-fluorobenzyl chloride, followed by the addition of thioacetic acid. The resulting product is then purified through a series of chromatography techniques. The synthesis of BFA is a complex process that requires careful attention to detail and strict quality control measures to ensure the purity and potency of the final product.

Scientific Research Applications

BFA is widely used in scientific research to study the Golgi complex and its role in various cellular processes. It has been shown to disrupt the structure and function of the Golgi complex, leading to the mislocalization and degradation of Golgi-resident proteins. BFA has also been used to investigate the mechanisms of protein transport and secretion, as well as the regulation of membrane trafficking and signaling pathways.